Cas no 384824-41-3 ((S)-N-[(S)-alpha-Methylbenzyl]-3,5-bis(trifluoromethyl)-alpha-methylbenzenemethanamine)

• Product Name: (S)-N-[(S)-alpha-Methylbenzyl]-3,5-bis(trifluoromethyl)-alpha-methylbenzenemethanamine
• CAS No: 384824-41-3
• MF: C₁₈H₁₇F₆N
• MW: 361.324705839157
• CID: 3035532
• PubChem ID: 11256960
• Update Time: 2025-04-21

(S)-N-[(S)-alpha-Methylbenzyl]-3,5-bis(trifluoromethyl)-alpha-methylbenzenemethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-N-[(S)-alpha-Methylbenzyl]-3,5-bis(trifluoromethyl)-alpha-methylbenzenemethanamine
• 384824-41-3
• (S)-1-(3,5-Bis(trifluoromethyl)phenyl)-N-((S)-1-phenylethyl)ethan-1-amine
• OHYNAAXWPNIVOJ-RYUDHWBXSA-N

• Inchi： 1S/C18H17F6N/c1-11(13-6-4-3-5-7-13)25-12(2)14-8-15(17(19,20)21)10-16(9-14)18(22,23)24/h3-12,25H,1-2H3/t11-,12-/m0/s1
• InChI Key： OHYNAAXWPNIVOJ-RYUDHWBXSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)[C@H](C)N[C@@H](C)C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 361.12700
• Monoisotopic Mass: 361.12651852Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 6.52690